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Compound of Interest

Compound Name: Tungsten;bromide

Cat. No.: B15793797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular geometries of

various tungsten bromide compounds, including tungsten(VI), tungsten(V), tungsten(IV),

tungsten(III), and tungsten(II) bromides. The information presented is based on established

experimental data and is intended to serve as a valuable resource for researchers in chemistry,

materials science, and related fields.

Tungsten(VI) Bromide (WBr₆)
Tungsten(VI) bromide adopts a monomeric and highly symmetric octahedral geometry in the

gas phase and solid state.[1][2][3][4][5] This structure is consistent with the principles of

VSEPR theory for a central atom with six bonding pairs and no lone pairs of electrons.

Table 1: Structural Data for Tungsten(VI) Bromide (WBr₆)
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Parameter Value

Molecular Formula WBr₆

Molecular Geometry Octahedral

Crystal System Rhombohedral[6]

Space Group R-3[6]

a 6.39 Å[6]

c 17.53 Å[6]

W-Br Bond Length Not explicitly found

Br-W-Br Bond Angle 90° (adjacent), 180° (opposite)

Experimental Protocol: Synthesis and Structure
Determination
Synthesis: Tungsten(VI) bromide can be synthesized by the direct reaction of tungsten metal

with bromine gas at approximately 100 °C in a nitrogen atmosphere.[3] An alternative method

involves the reaction of tungsten hexacarbonyl with bromine at room temperature.[3]

Structure Determination: The crystal structure of WBr₆ was determined by single-crystal X-ray

diffraction.[6] This technique involves irradiating a single crystal of the compound with X-rays

and analyzing the resulting diffraction pattern. The angles and intensities of the diffracted X-

rays are used to determine the arrangement of atoms within the crystal lattice, providing

precise measurements of bond lengths and angles.[4][7][8][9][10][11]

Tungsten(V) Bromide (W₂Br₁₀)
In the solid state, tungsten(V) bromide exists as a dimer with the molecular formula W₂Br₁₀.[2]

[12][13] The structure consists of two octahedra sharing an edge, with two bromine atoms

acting as bridging ligands between the two tungsten centers.[2][12][13] This arrangement

results in a bioctahedral geometry.

Table 2: Structural Data for Tungsten(V) Bromide (W₂Br₁₀)
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Parameter Value

Molecular Formula W₂Br₁₀

Molecular Geometry Edge-shared bioctahedral

W-Br (terminal) Bond Length Not explicitly found

W-Br (bridging) Bond Length Not explicitly found

W-W Distance Not explicitly found

Experimental Protocol: Synthesis and Structure
Determination
Synthesis: Tungsten(V) bromide is prepared by the reaction of tungsten powder with bromine

gas at temperatures ranging from 650 to 1000 °C.[13]

Structure Determination: The dimeric structure of tungsten(V) bromide was elucidated using

single-crystal X-ray diffraction.[13] The process involves growing a suitable single crystal of

W₂Br₁₀ and analyzing its diffraction pattern to determine the atomic positions.

Tungsten(IV) Bromide (WBr₄)
Tungsten(IV) bromide is a crystalline solid.[12][14] It is known to be isomorphous with

tungsten(IV) chloride (WCl₄), suggesting a polymeric structure in the solid state.[12] The crystal

structure of WBr₄ belongs to the hexagonal crystal system.[1]

Table 3: Structural Data for Tungsten(IV) Bromide (WBr₄)
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Parameter Value

Molecular Formula WBr₄

Molecular Geometry Polymeric, likely octahedral coordination

Crystal System Hexagonal[1]

W-Br Bond Length Not explicitly found

Br-W-Br Bond Angle Not explicitly found

Experimental Protocol: Synthesis
Synthesis: Crystalline tungsten(IV) bromide can be synthesized via the reduction of tungsten(V)

bromide (WBr₅) with aluminum.[12] The reaction is carried out in a sealed, evacuated tube

under a temperature gradient, which allows for the deposition of WBr₄ crystals from the vapor

phase.[12] Another synthetic route involves the solution-phase oxidation of tungsten

hexacarbonyl (W(CO)₆) with two equivalents of bromine.[12]

Tungsten(III) Bromide (WBr₃)
Tungsten(III) bromide is a black crystalline solid.[5][15] It has been reported to have an

orthorhombic crystal system.[1] The detailed arrangement of atoms in the crystal lattice is not

well-documented in readily available literature.

Table 4: Structural Data for Tungsten(III) Bromide (WBr₃)

Parameter Value

Molecular Formula WBr₃

Crystal System Orthorhombic[1]

W-Br Bond Length Not explicitly found

Br-W-Br Bond Angle Not explicitly found

Experimental Protocol: Synthesis
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Detailed experimental protocols for the synthesis of single crystals of WBr₃ suitable for single-

crystal X-ray diffraction are not widely reported.

Tungsten(II) Bromide (W₆Br₁₂)
Tungsten(II) bromide exists as a hexanuclear cluster with the formula W₆Br₁₂.[16] This cluster

features a W₆ octahedron with bridging bromine atoms. The structure consists of layers of two-

dimensional infinite networks.[16]

Table 5: Structural Data for Tungsten(II) Bromide (W₆Br₁₂)

Parameter Value

Molecular Formula W₆Br₁₂

Molecular Geometry Octahedral W₆ cluster with bridging Br atoms

Crystal System Orthorhombic[16]

Space Group Bbcm[16]

a 11.799 Å[16]

b 11.813 Å[16]

c 14.790 Å[16]

W-W Bond Length 2.633 Å (mean)[16]

W-Br (inner bridging) Bond Length 2.619 - 2.630 Å (mean)[16]

W-Br (apical) Bond Length 2.550 Å (mean)[16]

W-Br (outer bridging) Bond Length 2.656 Å (mean)[16]

W-Br-W Bond Angle (outer bridging) ~132°[16]

Experimental Protocol: Synthesis and Structure
Determination
Synthesis: Tungsten(II) bromide can be obtained by the thermal disproportionation of

tungsten(IV) bromide at 450-500 °C.[12]
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Structure Determination: The crystal structure of W₆Br₁₂ was determined by single-crystal X-ray

diffraction analysis of a twinned crystal.[16] Due to the complex nature of the structure and the

twinning of the crystal, the refinement of the diffraction data required specialized

crystallographic techniques.
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Relationships and Synthesis Pathways of Tungsten Bromides

Synthesis

Molecular Geometries
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Caption: Synthesis pathways and structural relationships of tungsten bromides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15793797/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-molecular-geometry-of-tungsten-bromide-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15793797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Single-Crystal X-ray Diffraction
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Caption: A generalized workflow for determining molecular geometry using single-crystal X-ray

diffraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15793797/docs#an-in-depth-technical-guide-to-the-
molecular-geometry-of-tungsten-bromide-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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